2-Methoxyethyl 4-(2-chlorophenyl)-5-cyano-2-methyl-6-(methylthio)-1,4-dihydropyridine-3-carboxylate
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Description
2-Methoxyethyl 4-(2-chlorophenyl)-5-cyano-2-methyl-6-(methylthio)-1,4-dihydropyridine-3-carboxylate is a useful research compound. Its molecular formula is C18H19ClN2O3S and its molecular weight is 378.87. The purity is usually 95%.
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Scientific Research Applications
Chemical Reactions and Synthesis
2-Methoxyethyl 4-(2-chlorophenyl)-5-cyano-2-methyl-6-(methylthio)-1,4-dihydropyridine-3-carboxylate plays a role in various chemical synthesis and reactions. It has been involved in the unusual nucleophilic substitution of methylthio by a hydroxyl group in the presence of alkali and dimethylformamide, showcasing its versatility in chemical reactions (S. Sarkhel et al., 1997). Additionally, its derivatives have been used in the preparation of substituted methyl o-nitrophenyl sulfides, indicating its utility in creating complex organic compounds (K. Dudová et al., 2002).
Application in Material Science
In material science, derivatives of this compound have been explored for their complexation with metals and application properties on textiles, demonstrating its potential in the development of new materials and dyes. For instance, disperse dyes derived from thiophene, which are structurally related to the compound, have shown promising results when applied to polyester and nylon fabrics, offering insights into the development of functional materials with specific application properties (Isaac Oluwatobi Abolude et al., 2021).
Contributions to Organic Chemistry
The compound and its related structures have significantly contributed to organic chemistry, particularly in the synthesis of novel organic compounds. For example, its involvement in the synthesis of novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines showcases the compound's role in expanding the chemical space of heterocyclic compounds, which are crucial in drug discovery and development (E. A. Bakhite et al., 2005).
Photoreactivity Studies
The photoreactivity of related phenacyl esters, indicating potential applications as a photoremovable protecting group for carboxylic acids, highlights the relevance of the compound's structural class in developing photoresponsive materials. Such studies provide valuable insights into the design of compounds with specific photoreactive properties for use in various scientific applications (M. Zabadal et al., 2001).
properties
IUPAC Name |
2-methoxyethyl 4-(2-chlorophenyl)-5-cyano-2-methyl-6-methylsulfanyl-1,4-dihydropyridine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19ClN2O3S/c1-11-15(18(22)24-9-8-23-2)16(12-6-4-5-7-14(12)19)13(10-20)17(21-11)25-3/h4-7,16,21H,8-9H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KPLJERVPZWAPLG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(C(=C(N1)SC)C#N)C2=CC=CC=C2Cl)C(=O)OCCOC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19ClN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.